Cas no 139229-58-6 (1-(2,6-difluorophenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(2,6-difluorophenyl)cyclopropane-1-carboxylic acid
• CAS No: 139229-58-6
• MF: C₁₀H₈F₂O₂
• MW: 198.166130065918
• MDL: MFCD11041476
• CID: 1264164
• PubChem ID: 14996288
• Update Time: 2025-10-31

1-(2,6-difluorophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-(2,6-difluorophenyl)-
• 1-(2,6-difluorophenyl)cyclopropane-1-carboxylic acid
• 1-(2,6-difluorophenyl)-cyclopropanecarboxylic acid
• 139229-58-6
• QRGUMJCPHNBRHI-UHFFFAOYSA-N
• 139229-67-7
• 1-(2,6-difluorophenyl )-cyclopropanecarboxylic acid
• TS-02800
• SY226071
• EN300-120371
• SCHEMBL9314481
• CS-0445895
• MFCD11041476
• A927058
• AKOS006309692
• 2,6-difluorophenylcyclopropanecarboxylic acid
• AC4133
• Z1198305972
• 1-(2,6-Difluorophenyl)cyclopropanecarboxylic acid

• MDL： MFCD11041476
• Inchi： 1S/C10H8F2O2/c11-6-2-1-3-7(12)8(6)10(4-5-10)9(13)14/h1-3H,4-5H2,(H,13,14)
• InChI Key： QRGUMJCPHNBRHI-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C1(C(=O)O)CC1)F

Computed Properties

• Exact Mass: 198.04924
• Monoisotopic Mass: 198.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2,6-difluorophenyl)cyclopropane-1-carboxylic acid

Introduction to 1-(2,6-Difluorophenyl)cyclopropane-1-carboxylic Acid (CAS No. 139229-58-6)

1-(2,6-Difluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 139229-58-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring and a difluorophenyl substituent. These features contribute to its potential applications in the development of novel therapeutic agents.

The chemical structure of 1-(2,6-difluorophenyl)cyclopropane-1-carboxylic acid consists of a cyclopropane ring attached to a carboxylic acid group, with a 2,6-difluorophenyl substituent. The presence of the cyclopropane ring imparts rigidity to the molecule, which can influence its biological activity and pharmacokinetic properties. The difluorophenyl group, on the other hand, enhances the lipophilicity and metabolic stability of the compound.

Recent studies have highlighted the potential of 1-(2,6-difluorophenyl)cyclopropane-1-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory effects, 1-(2,6-difluorophenyl)cyclopropane-1-carboxylic acid has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is thought to be mediated through the modulation of viral entry and replication processes.

The pharmacokinetic properties of 1-(2,6-difluorophenyl)cyclopropane-1-carboxylic acid have been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits good oral bioavailability and a favorable half-life, making it suitable for oral administration. Furthermore, its low toxicity profile and minimal side effects make it an attractive candidate for drug development.

In the context of drug discovery and development, 1-(2,6-difluorophenyl)cyclopropane-1-carboxylic acid has been used as a lead compound for the synthesis of more potent and selective derivatives. Chemists have employed various synthetic strategies to modify the structure of this compound, aiming to enhance its biological activity and reduce potential side effects. For example, the introduction of additional functional groups or modifications to the cyclopropane ring has led to the development of compounds with improved pharmacological profiles.

Clinical trials involving derivatives of 1-(2,6-difluorophenyl)cyclopropane-1-carboxylic acid are currently underway to evaluate their safety and efficacy in treating various diseases. Early results from these trials have been promising, with several compounds showing significant therapeutic benefits in preclinical models. These findings underscore the potential of this class of compounds as novel therapeutic agents.

The future prospects for 1-(2,6-difluorophenyl)cyclopropane-1-carboxylic acid are promising. Ongoing research is focused on further optimizing its structure and exploring new applications in areas such as cancer therapy and neurodegenerative diseases. Additionally, efforts are being made to develop more efficient synthetic routes for large-scale production, which will be crucial for translating these findings into clinical practice.

In conclusion, 1-(2,6-difluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 139229-58-6) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development as a novel therapeutic agent.